Cas no 53315-92-7 (1H-Pyrazole, 1,4-dimethyl-3,5-diphenyl-)

• Product Name: 1H-Pyrazole, 1,4-dimethyl-3,5-diphenyl-
• CAS No: 53315-92-7
• MF: C₁₇H₁₆N₂
• MW: 248.322343826294
• CID: 1585660
• PubChem ID: 21441212
• Update Time: 2025-04-21

1H-Pyrazole, 1,4-dimethyl-3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1,4-dimethyl-3,5-diphenyl-
• 1,4-dimethyl-3,5-diphenylpyrazole
• 1,4-Dimethyl-3,5-diphenyl-1H-pyrazole
• DTXSID90613946
• SCHEMBL10337766
• 53315-92-7

• Inchi： 1S/C17H16N2/c1-13-16(14-9-5-3-6-10-14)18-19(2)17(13)15-11-7-4-8-12-15/h3-12H,1-2H3
• InChI Key： LOERFLXCAOUXBR-UHFFFAOYSA-N
• SMILES： N1(C)C(C2C=CC=CC=2)=C(C)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 248.13148
• Monoisotopic Mass: 248.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82